5-bromo-6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole

• Molecular Formula: C10H11BrFN
• Molecular Weight: 244.10 g/mol
• IUPAC Name: 5-bromo-6-fluoro-3,3-dimethyl-1,2-dihydroindole
• InChI: InChI=1S/C10H11BrFN/c1-10(2)5-13-9-4-8(12)7(11)3-6(9)10/h3-4,13H,5H2,1-2H3
• InChI Key: PPWICWHPMCJDID-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNC2=CC(=C(C=C21)Br)F)C

Description

5-Bromo-6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole is a halogenated dihydroindole derivative with a molecular formula of C₁₀H₁₂BrClFN and a molecular weight of 280.57 g/mol (as its hydrochloride salt, CAS 1482575-55-2) . The compound features a bicyclic indole scaffold substituted with bromo (Br) and fluoro (F) groups at positions 5 and 6, respectively, along with geminal dimethyl groups at position 3 of the partially saturated six-membered ring. This structural framework confers unique steric and electronic properties, making it a valuable building block in medicinal chemistry and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole typically involves multi-step organic reactions. One common method is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions. For this compound, specific starting materials and reagents would be chosen to introduce the bromine and fluorine substituents at the desired positions on the indole ring.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of high-throughput screening to identify the most efficient catalysts and reaction conditions, as well as scaling up the reaction to industrial-scale reactors.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole can undergo various chemical reactions, including:

Oxidation: Conversion to corresponding oxides or quinones.

Reduction: Hydrogenation to remove double bonds or reduce functional groups.

Substitution: Halogen exchange or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH₄).

Substitution: Nucleophiles such as sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinones, while reduction could produce fully saturated indole derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antiviral, anticancer, and antimicrobial properties.

Medicine: Explored as a lead compound for drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-bromo-6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes, receptors, or DNA. The presence of bromine and fluorine substituents can enhance its binding affinity and specificity, potentially leading to more potent biological effects.

Comparison with Similar Compounds

Structural Comparison

Compound Name	Substituents	Molecular Weight (g/mol)	Key Structural Features	Reference
5-Bromo-6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole	- Br (C5), F (C6) - 3,3-dimethyl (dihydro ring)	280.57 (hydrochloride)	Halogenated dihydroindole with sterically hindered C3 position
5-Fluoro-N-(4-benzoylphenyl)-1H-indole-2-carboxamide	- F (C5) - Carboxamide (C2) - Benzophenone (N-linked)	359.12	Planar carboxamide group; extended conjugation via benzophenone
5-Bromo-3-(2-(4-(3-methoxyphenyl)-1H-triazol-1-yl)ethyl)-1H-indole (9a)	- Br (C5) - Triazole-ethyl (C3) - 3-methoxyphenyl (triazole-linked)	397.07	Click chemistry-derived triazole linker; enhanced π-stacking potential
5-Fluoro-3-(2-(4-(3-methoxyphenyl)-1H-triazol-1-yl)ethyl)-1H-indole (5b)	- F (C5) - Triazole-ethyl (C3) - 3-methoxyphenyl (triazole-linked)	373.14	Fluorine-induced polarity; triazole spacer for solubility modulation
5-Bromo-3-(2-(4-(4-fluorophenyl)-1H-triazol-1-yl)ethyl)-1H-indole (9d)	- Br (C5) - Triazole-ethyl (C3) - 4-fluorophenyl (triazole-linked)	385.05	Halogenated aryl group; potential for halogen bonding interactions

Key Observations :

• Geminal dimethyl groups at C3 introduce steric hindrance, which may limit rotational freedom and influence binding interactions in biological targets .
• Unlike triazole-containing analogs (e.g., 9a , 9d ), the target lacks extended substituents, resulting in a lower molecular weight (~280 vs. 385–397 g/mol) and possibly improved bioavailability .

Key Observations :

• The target compound’s synthesis is inferred to involve direct halogenation (Br/F) and C3 alkylation , contrasting with the multi-step click chemistry used for triazole derivatives .
• Triazole-linked compounds (9a , 9d ) require Cu(I) catalysis and extended reaction times (12–50 hours), whereas the target’s simpler structure may allow faster synthesis .

Physicochemical and Spectral Properties

Compound	$ R_f $ (TLC)	NMR Shifts (δ, ppm)	MS ($ m/z $)	Reference
5-Bromo-6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole	Not reported	Not reported	N/A
5-Fluoro-N-(4-benzoylphenyl)-1H-indole-2-carboxamide	0.67 (CHCl₃/MeOH 94:6)	$ ^1H $: 12.33 (NH), 9.25 (H-1 indole)	359.11903 [M+H]⁺
9a	0.22 (EtOAc/hexane 70:30)	$ ^1H $: 6.80 (m, Ar-H), 4.51 (t, CH₂)	397.0653 [M+H]⁺
9d	Not reported	$ ^1H $: 7.23 (m, Ar-H), 4.62 (t, CH₂)	385.0461 [M+H]⁺

Key Observations :

• Triazole-containing compounds (9a , 9d ) exhibit characteristic upfield shifts for ethyl-linked CH₂ groups (~4.5 ppm) in $ ^1H $ NMR .

Biological Activity

5-Bromo-6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole is a synthetic compound belonging to the indole family, which is known for its diverse biological activities. This compound features a unique structure characterized by the presence of bromine and fluorine halogens, which enhance its chemical reactivity and biological potential. This article explores the biological activity of this compound, including its pharmacological effects, mechanisms of action, and potential applications in drug development.

Chemical Structure and Properties

Property	Value
Molecular Formula	C10H11BrFN
Molecular Weight	244.10 g/mol
IUPAC Name	5-bromo-6-fluoro-3,3-dimethyl-1,2-dihydroindole
SMILES	CC1(CNC2=CC(=C(C=C21)Br)F)C

The structural uniqueness of 5-bromo-6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole allows it to interact with various biological targets, making it a candidate for further pharmacological studies .

Biological Activities

Research indicates that compounds within the indole family exhibit a variety of biological activities, including:

• Anticancer Activity : Studies have shown that 5-bromo-6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole has potential anticancer properties. It has been observed to induce apoptosis in cancer cell lines such as MCF-7 and U-937 through mechanisms that involve caspase activation .
• Antimicrobial Effects : The presence of halogen atoms in the structure has been linked to increased antibacterial activity against various strains of bacteria. For instance, compounds with similar structures have demonstrated significant activity against Staphylococcus aureus and E. coli .
• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in tumor progression and inflammation. Its dual halogenation enhances binding affinity to these targets .

The mechanism by which 5-bromo-6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole exerts its biological effects is multifaceted:

• Interaction with Receptors : The halogen substituents can improve the compound's ability to bind to various receptors and enzymes.
• Induction of Apoptosis : It has been shown to trigger apoptotic pathways in cancer cells, leading to cell death.
• Cell Cycle Arrest : Flow cytometry assays indicate that this compound can induce cell cycle arrest at the G1 phase in certain cancer cell lines .

Case Studies

Several studies have focused on the biological activity of this compound:

• Anticancer Studies : In vitro studies demonstrated that 5-bromo-6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole exhibited cytotoxic effects on human leukemia cell lines (CEM-13 and U-937), with IC50 values indicating potent activity compared to standard chemotherapeutic agents like doxorubicin .
• Antibacterial Activity : Research highlighted its effectiveness against Gram-positive bacteria such as Staphylococcus aureus with MIC values comparable to established antibiotics .

Q & A

Basic: What are the recommended synthetic routes for 5-bromo-6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole?

Methodological Answer:
The synthesis of halogenated indole derivatives often involves palladium-catalyzed cross-coupling reactions or copper(I)-mediated click chemistry. For example, Suzuki-Miyaura coupling can introduce aryl/heteroaryl groups at the bromine position using 5-bromo-3,3-dimethyl-2,3-dihydro-1H-indole as a starting material. A typical protocol involves reacting the brominated indole with a boronic acid (e.g., 3-nitrophenylboronic acid) in dimethoxyethane/water with Na₂CO₃ and Pd(PPh₃)₄ as a catalyst . For fluorination, electrophilic substitution or halogen exchange (Halex reaction) under controlled conditions may be employed. Post-synthetic modifications, such as protecting group strategies, are critical to avoid side reactions at the reactive indole NH position.

Basic: How can the purity and structure of this compound be validated post-synthesis?

Methodological Answer:

• NMR Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for confirming substituent positions and stereochemistry. For example, diastereotopic protons in the 2,3-dihydroindole ring exhibit splitting patterns (e.g., δ 3.28 ppm, t, J = 7.2 Hz for CH₂ groups) .
• Mass Spectrometry: High-resolution mass spectrometry (HRMS) confirms molecular ion peaks (e.g., [M+H]⁺ at m/z 280.57 for C₁₀H₁₂BrClFN) .
• Chromatography: TLC and HPLC monitor reaction progress and purity. Reverse-phase HPLC with UV detection is recommended for polar derivatives.

Advanced: How can crystallographic data resolve structural ambiguities in this compound?

Methodological Answer:
Single-crystal X-ray diffraction (SC-XRD) is the gold standard for unambiguous structural determination. Use SHELXL for refinement, which handles twinning and high-disorder scenarios common in halogenated indoles . For example:

• Key Parameters: Refine anisotropic displacement parameters for Br and F atoms.
• Validation Tools: Employ OLEX2 for structure solution and analysis, integrating SHELX workflows for error correction (e.g., resolving overlapping electron density) .
• Data Contradictions: If NMR and XRD data conflict (e.g., unexpected dihedral angles), re-examine solvent effects or dynamic disorder using PLATON’s SQUEEZE .

Advanced: What strategies optimize cross-coupling reactions at the bromine position?

Methodological Answer:

• Catalyst Selection: Use Pd(OAc)₂ with XPhos ligands for bulky substrates, enhancing steric control and reducing β-hydride elimination .
• Solvent System: Dimethoxyethane/water (5:1) at 80°C minimizes side reactions. Additives like TBAB (tetrabutylammonium bromide) improve boronic acid solubility.
• Kinetic Monitoring: In situ IR spectroscopy tracks reaction progress; optimize equivalents of boronic acid (1.2–1.5 equiv) to prevent homocoupling.

Advanced: How do electronic effects of bromine and fluorine influence reactivity in medicinal chemistry applications?

Methodological Answer:

• Bromine: Acts as a leaving group in nucleophilic aromatic substitution (SNAr) or stabilizes intermediates via resonance. Its steric bulk can hinder undesired π-stacking in biological targets .
• Fluorine: Enhances metabolic stability via C-F bond strength and modulates pKa of adjacent NH groups. ¹⁹F NMR (δ -114.65 ppm) is critical for tracking fluorinated metabolites .
• Synergistic Effects: The Br/F combination increases lipophilicity (logP ~2.8), improving blood-brain barrier penetration in CNS drug candidates .

Advanced: How to address low yields in dihydroindole ring functionalization?

Methodological Answer:

• Protection Strategies: Protect the NH group with Boc or SEM groups before functionalization to prevent oxidation .
• Radical-Mediated Reactions: Use AIBN with N-bromosuccinimide (NBS) for regioselective C-H bromination.
• Microwave-Assisted Synthesis: Reduce reaction times (e.g., from 12h to 30 min) and improve yields by 15–20% in SNAr reactions .

Advanced: What computational methods predict biological activity of this compound?

Methodological Answer:

• Docking Studies: Use AutoDock Vina with PDB targets (e.g., kinase enzymes) to model interactions. The 3,3-dimethyl group may occupy hydrophobic pockets .
• QSAR Modeling: Correlate Hammett σ values of substituents (Br: σₚ = 0.86; F: σₚ = 0.78) with IC₅₀ data from enzyme assays .
• MD Simulations: GROMACS simulations assess binding stability over 100 ns trajectories, identifying key residues (e.g., Lys216 in COX-2) for mutagenesis studies .

Advanced: How to resolve discrepancies in NMR vs. crystallographic data for diastereomers?

Methodological Answer:

• Chiral Chromatography: Use Chiralcel OD columns (hexane/IPA = 95:5) to separate enantiomers (>99% ee) and assign configurations via circular dichroism (CD) .
• Dynamic NMR: Variable-temperature ¹H NMR (e.g., 298–343 K) detects hindered rotation in diastereomers (ΔG‡ > 80 kJ/mol) .
• Crystallographic Refinement: Apply twin refinement in SHELXL for racemic twinning and validate with R₁/wR₂ convergence (<5% difference) .